![molecular formula C15H20N2O4 B2577794 3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid CAS No. 1047219-99-7](/img/structure/B2577794.png)
3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid” is a derivative of piperazine . Piperazine derivatives have been identified to have good anticonvulsant activity in vivo .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 1-(3’:4’-methylenedioxybenzyl)-piperazine with anhydrous potassium carbonate and 2-chloropyrimidine .Scientific Research Applications
Cytochrome P450 Enzyme Metabolism
One of the key areas of research involves understanding the metabolic pathways mediated by cytochrome P450 enzymes. The oxidative metabolism of Lu AA21004, a novel antidepressant, has been investigated, revealing insights into its conversion to various metabolites, including a benzylic alcohol further oxidized to the corresponding benzoic acid. This research emphasizes the compound's complex biotransformation and the enzymes involved, such as CYP2D6 and CYP3A4/5, highlighting its pharmacokinetic properties (Hvenegaard et al., 2012).
Material Science and Polymer Chemistry
Another significant application is in the field of material science and polymer chemistry. Research into phloretic acid, a phenolic compound, explores its potential as a renewable building block for enhancing reactivity towards benzoxazine ring formation. This approach aims at developing sustainable materials with thermal and thermo-mechanical properties suitable for various applications, showcasing the chemical's versatility and its contribution to green chemistry (Trejo-Machin et al., 2017).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal activities of compounds derived from or related to 3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid have also been explored. For example, organotin(IV) derivatives have shown significant antibacterial, antifungal, and cytotoxic activities against various microorganisms and cancer cells, suggesting their potential in developing new therapeutic agents (Shaheen et al., 2018).
Mechanism of Action
Target of Action
The primary target of the compound 3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid is related to the GABA-ergic neurotransmission system in the brain . This system plays a crucial role in inhibitory signaling in the nervous system, and alterations in this system can lead to conditions such as seizures and depression .
Mode of Action
The compound this compound interacts with its targets by influencing the GABA-ergic neurotransmission in the brain . This interaction results in the compound exhibiting excellent protection against seizures induced by various factors .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the GABA-ergic neurotransmission system . The downstream effects of this interaction include the inhibition of seizures and potential antidepressant activity .
Pharmacokinetics
It is suggested that the compound has high gi absorption and is a substrate for p-gp, which could impact its bioavailability .
Result of Action
The molecular and cellular effects of the action of this compound include protection against seizures induced by various factors and potential antidepressant activity . In specific models, the compound demonstrated 50% protection at a dose of 100 mg/kg .
Future Directions
The compound “3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid” could be further developed as a potential therapeutic agent for therapy of epileptic disorders . This is based on the observation that a similar compound, “1- [4- (4-benzo [1,3]dioxol-5-ylmethyl-piperazin-1-yl)-phenyl]-3-phenyl-urea” (BPPU), displayed a broad spectrum of anticonvulsant activity in several seizure models along with satisfactory antidepressant activity .
properties
IUPAC Name |
3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c18-15(19)3-4-16-5-7-17(8-6-16)10-12-1-2-13-14(9-12)21-11-20-13/h1-2,9H,3-8,10-11H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWWLFSQDLHTEIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC(=O)O)CC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.